Cas no 1250698-67-9 (N-cyclobutyl-2-fluoro-5-methylaniline)

• Product Name: N-cyclobutyl-2-fluoro-5-methylaniline
• CAS No: 1250698-67-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5177746
• PubChem ID: 61776940
• Update Time: 2026-03-05

N-cyclobutyl-2-fluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-2-fluoro-5-methylaniline
• Benzenamine, N-cyclobutyl-2-fluoro-5-methyl-

• Inchi： 1S/C11H14FN/c1-8-5-6-10(12)11(7-8)13-9-3-2-4-9/h5-7,9,13H,2-4H2,1H3
• InChI Key： IYXVGGMLOUOTER-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Additional information on N-cyclobutyl-2-fluoro-5-methylaniline

Introduction to N-cyclobutyl-2-fluoro-5-methylaniline (CAS No. 1250698-67-9)

N-cyclobutyl-2-fluoro-5-methylaniline, a compound with the chemical identifier CAS No. 1250698-67-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and methyl substituents in its molecular framework contributes to its distinct chemical behavior, making it a subject of intense study among researchers.

The molecular structure of N-cyclobutyl-2-fluoro-5-methylaniline consists of a benzene ring substituted with a fluoro group at the 2-position and a methyl group at the 5-position, with an amine group attached to a cyclobutyl ring. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The fluoro substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of fluorinated aromatic amines as pharmacophores due to their diverse biological activities. Studies have shown that these compounds exhibit properties such as improved bioavailability, reduced metabolic degradation, and enhanced binding interactions with biological targets. N-cyclobutyl-2-fluoro-5-methylaniline is no exception and has been investigated for its potential role in various therapeutic areas.

One of the most compelling aspects of N-cyclobutyl-2-fluoro-5-methylaniline is its potential application in the treatment of neurological disorders. Research indicates that this compound may interact with specific neurotransmitter receptors, potentially offering a new approach to managing conditions such as depression and anxiety. The cyclobutyl moiety, in particular, has been shown to influence receptor binding affinity and duration, which could be leveraged to develop more effective treatments.

Furthermore, the compound has shown promise in preliminary studies related to anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The unique structural features of N-cyclobutyl-2-fluoro-5-methylaniline suggest that it may modulate inflammatory pathways by interacting with key enzymes and receptors involved in the inflammatory response. This potential makes it an attractive candidate for further investigation in this field.

The synthesis of N-cyclobutyl-2-fluoro-5-methylaniline presents both challenges and opportunities for chemists. The introduction of fluorine into the molecular structure requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated aromatic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

In addition to its pharmaceutical applications, N-cyclobutyl-2-fluoro-5-methylaniline has potential uses in materials science and agrochemicals. Its unique electronic properties make it a candidate for developing novel organic semiconductors and optoelectronic materials. Furthermore, its structural motifs could inspire new generations of pesticides and herbicides that are more effective and environmentally friendly.

The ongoing research into N-cyclobutyl-2-fluoro-5-methylaniline underscores the importance of innovative compounds in addressing global health challenges. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic strategies. The integration of computational chemistry and high-throughput screening techniques is particularly valuable in accelerating the discovery process and identifying promising candidates for further development.

In conclusion, N-cyclobutyl-2-fluoro-5-methylaniline (CAS No. 1250698-67-9) stands out as a versatile compound with significant potential across multiple domains of science and medicine. Its unique structural features and biological activities make it an intriguing subject for further research. As scientists continue to explore its properties and applications, we can anticipate that this compound will contribute substantially to advancements in pharmaceuticals, materials science, and beyond.